Cas no 2227714-43-2 ((2R)-4-(2-chloropyridin-3-yl)butan-2-amine)

• Product Name: (2R)-4-(2-chloropyridin-3-yl)butan-2-amine
• CAS No: 2227714-43-2
• MF: C₉H₁₃ClN₂
• MW: 184.665920972824
• CID: 6040455
• PubChem ID: 165798225
• Update Time: 2025-05-23

(2R)-4-(2-chloropyridin-3-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(2-chloropyridin-3-yl)butan-2-amine
• 2227714-43-2
• EN300-1976842

• Inchi： 1S/C9H13ClN2/c1-7(11)4-5-8-3-2-6-12-9(8)10/h2-3,6-7H,4-5,11H2,1H3/t7-/m1/s1
• InChI Key： HFEDSLCPUYZBHU-SSDOTTSWSA-N
• SMILES： ClC1C(=CC=CN=1)CC[C@@H](C)N

Computed Properties

• Exact Mass: 184.0767261g/mol
• Monoisotopic Mass: 184.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9Ų

Additional information on (2R)-4-(2-chloropyridin-3-yl)butan-2-amine

Introduction to (2R)-4-(2-chloropyridin-3-yl)butan-2-amine and Its Significance in Modern Chemical Biology

Compound with the CAS number 2227714-43-2 is a fascinating molecule that has garnered significant attention in the field of chemical biology. The product name, (2R)-4-(2-chloropyridin-3-yl)butan-2-amine, provides a detailed insight into its chemical structure and potential biological activities. This compound belongs to a class of molecules that exhibit promising properties for therapeutic applications, particularly in the realm of drug discovery and development.

The structural features of (2R)-4-(2-chloropyridin-3-yl)butan-2-amine are meticulously designed to interact with biological targets in a highly specific manner. The presence of a chiral center at the 2-position of the butan-2-amine moiety ensures enantioselectivity, which is a critical factor in the design of effective pharmaceutical agents. The chloropyridine group appended to the 4-position introduces additional functional diversity, enabling the molecule to engage with various biological pathways.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological processes. (2R)-4-(2-chloropyridin-3-yl)butan-2-amine has emerged as a compound of interest due to its unique structural attributes. Studies have shown that this molecule can interact with enzymes and receptors involved in critical cellular functions, making it a valuable candidate for further investigation.

One of the most compelling aspects of (2R)-4-(2-chloropyridin-3-yl)butan-2-amine is its potential application in the treatment of neurological disorders. Research indicates that the chloropyridine moiety can selectively bind to specific neurotransmitter receptors, thereby modulating neuronal activity. This property makes it an attractive candidate for developing novel therapeutics targeting conditions such as depression, anxiety, and cognitive disorders.

The synthesis of (2R)-4-(2-chloropyridin-3-yl)butan-2-amine involves a series of well-defined chemical transformations that highlight the ingenuity of modern synthetic chemistry. The use of advanced catalytic methods allows for the efficient construction of complex molecular frameworks while maintaining high enantiomeric purity. This aspect is crucial for ensuring the efficacy and safety of any potential drug candidates derived from this compound.

Recent advancements in computational chemistry have further enhanced our understanding of how (2R)-4-(2-chloropyridin-3-yl)butan-2-amine interacts with biological targets. Molecular modeling studies have provided insights into the binding modes and affinity of this molecule towards various proteins and enzymes. These insights are invaluable for guiding the design of next-generation analogs with improved pharmacological properties.

The role of bioinformatics in drug discovery has also been instrumental in evaluating the potential therapeutic applications of (2R)-4-(2-chloropyridin-3-yl)butan-2-amine. By analyzing large datasets, researchers can identify key biological pathways and targets that this compound may modulate. This approach has led to the identification of novel therapeutic opportunities that were previously unexplored.

In conclusion, (2R)-4-(2-chloropyridin-3-yl)butan-2-amine represents a significant advancement in the field of chemical biology. Its unique structural features and promising biological activities make it a valuable asset for drug discovery and development. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play a crucial role in addressing some of the most pressing challenges in modern medicine.